N-((4-cyclohexylthiazol-2-yl)methyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
CTFC is a heterocyclic compound that belongs to the thiazole family. It was first synthesized in 2012 by a group of researchers from China using a multi-step reaction process, starting from commercially available starting materials. CTFC has been reported to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects. Due to its potential therapeutic applications, CTFC has attracted significant attention from the scientific community, and numerous studies have been conducted to investigate its mechanism of action and biological effects.
Scientific Research Applications
Synthesis and Chemical Reactivity
- Synthesis Techniques : Research has developed methodologies for synthesizing furan-3-carboxamides and their derivatives through various chemical reactions. For instance, the synthesis of furan-3-carboxamides from the aromatization of 4-trichloroacetyl-2,3-dihydrofuran followed by nucleophilic displacement is reported, highlighting a pathway to generate these compounds efficiently (Zanatta et al., 2007).
- Chemical Reactivity : Research on the reactivity of furan-2-carboxamides with various reagents showcases the potential to create a wide range of chemical structures, including the development of fused heterocycles and potential energetic materials. For example, the transformation of N-(quinolin-6-yl)furan-2-carboxamide into diverse electrophilic substitution products illustrates the versatile chemical reactivity of furan-2-carboxamide derivatives (El’chaninov & Aleksandrov, 2017).
Potential Applications
- Antimicrobial Activity : Furan-3-carboxamides have shown promise in preliminary in vitro antimicrobial assessments against a range of microorganisms. Specific derivatives exhibited significant antimicrobial properties, suggesting potential utility in developing new antimicrobial agents (Zanatta et al., 2007).
- Materials Science : In the field of materials science, furan-3-carboxamide derivatives have been explored for the synthesis of bio-based polymers. Research into bio-based amorphous polyamide from dimethyl furan-2,5-dicarboxylate indicates the possibility of creating polymers with high glass transition temperatures and unique solubility properties, suitable for environmental-friendly materials (Mao et al., 2021).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution and nucleophilic substitution .
Biochemical Pathways
Thiazole derivatives have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]furan-3-carboxamide.
Result of Action
Thiazole derivatives have been associated with various biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
Action Environment
The solubility properties of thiazole derivatives suggest that they may be influenced by the solvent environment .
properties
IUPAC Name |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c18-15(12-6-7-19-9-12)16-8-14-17-13(10-20-14)11-4-2-1-3-5-11/h6-7,9-11H,1-5,8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDVXKQCBVIUSKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CSC(=N2)CNC(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.